Cas no 151389-58-1 (Phenol,2,6-difluoro-4-mercapto-)

Phenol,2,6-difluoro-4-mercapto- structure
151389-58-1 structure
Product Name:Phenol,2,6-difluoro-4-mercapto-
CAS No:151389-58-1
MF:C6H4F2OS
MW:162.157167434692
CID:99552
PubChem ID:11819348
Update Time:2025-04-18

Phenol,2,6-difluoro-4-mercapto- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2,6-difluoro-4-mercapto-
    • Phenol, 2,6-difluoro-4-mercapto- (9CI)
    • SCHEMBL18377357
    • 2,6-Difluoro-4-sulfanylphenol
    • Phenol, 2,6-difluoro-4-mercapto-
    • 151389-58-1
    • 2,6-difluoro-p-mercaptophenol
    • DB-277396
    • Inchi: 1S/C6H4F2OS/c7-4-1-3(10)2-5(8)6(4)9/h1-2,9-10H
    • InChI Key: SPHQYNGPMMUHGX-UHFFFAOYSA-N
    • SMILES: SC1C=C(C(=C(C=1)F)O)F

Computed Properties

  • Exact Mass: 161.99512
  • Monoisotopic Mass: 161.99509224g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 21.2Ų

Experimental Properties

  • PSA: 20.23
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